Cas no 405939-59-5 ((5-Bromo-6-chloro-pyridin-3-yl)-carbamic Acid tert-Butyl Ester)

• Product Name: (5-Bromo-6-chloro-pyridin-3-yl)-carbamic Acid tert-Butyl Ester
• CAS No: 405939-59-5
• MF: C₁₀H₁₂BrClN₂O₂
• MW: 307.571480751038
• MDL: MFCD08059323
• CID: 925959
• PubChem ID: 11381267
• Update Time: 2025-09-25

(5-Bromo-6-chloro-pyridin-3-yl)-carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-bromo-6-chloropyridin-3-ylcarbamate
• (5-BROMO-6-CHLORO-PYRIDIN-3-YL)-CARBAMIC ACID TERT-BUTYL ESTER
• tert-butyl N-(5-bromo-6-chloropyridin-3-yl)carbamate
• 405939-59-5
• (5-Bromo-6-chloro-pyridin-3-yl)-carbamic acid t-butyl ester
• tert-Butyl(5-bromo-6-chloropyridin-3-yl)carbamate
• SCHEMBL14018435
• SB37078
• tert-Butyl (5-bromo-6-chloropyridin-3-yl)carbamate
• MFCD08059323
• EN300-4350255
• CS-0340352
• DTXSID50464178
• (5-Bromo-6-chloro-pyridin-3-yl)-carbamic Acid tert-Butyl Ester

• MDL： MFCD08059323
• Inchi： 1S/C10H12BrClN2O2/c1-10(2,3)16-9(15)14-6-4-7(11)8(12)13-5-6/h4-5H,1-3H3,(H,14,15)
• InChI Key： QRNAOYQNEWLLSK-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 305.97700
• Monoisotopic Mass: 305.97707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22000
• LogP: 3.91750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines